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Compound of Interest

Compound Name: Beryllium salt

CAS No.: 14902-95-5

Cat. No.: B12743933

Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: EXTREME HEALTH HAZARD
Beryllium and its compounds, including beryllium salts, are highly toxic and are classified as

human carcinogens.[1][2][3][4][5][6] Inhalation of beryllium-containing dust, fumes, or mists can

lead to Chronic Beryllium Disease (CBD), a serious and often fatal lung condition.[1][4][5][6]

Skin contact with soluble beryllium salts can cause dermatitis and may contribute to

sensitization.[4][6] All handling of beryllium salts and materials containing them must be

conducted with extreme caution, adhering to strict safety protocols in a controlled laboratory

environment with appropriate personal protective equipment (PPE).

Application: Modification of Optical Properties in
Specialty Glasses
Beryllium fluoride (BeF₂) is utilized as an additive in the production of fluoroberyllate glasses, a

class of non-oxide optical glasses.[7][8][9] These glasses are notable for their unique optical

properties, including a very low refractive index and low optical dispersion.[7][10] The addition
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of BeF₂ is critical in forming the glass network and significantly influences its final optical

characteristics.

Quantitative Data: Optical Properties of Beryllium
Fluoride Glass

Property Value Reference

Refractive Index (n_d) 1.275 [7][10]

Reciprocal Abbe Number (V_d) ~107 [10]

Nonlinear Refractive Index (n₂) 2.3 x 10⁻¹⁴ esu [10]

UV Absorption Edge
~147 nm (for MCSA-20Be

glass)
[11]

Transmittance at 157 nm

(2mm thickness)
60% (for MCSA-20Be glass) [11]

Experimental Protocol: Synthesis of Fluoroberyllate
Glass
This protocol is a generalized procedure based on literature descriptions for the synthesis of

fluoroberyllate glasses.[12][13][14] All steps must be performed in a designated and controlled

workspace, such as a glovebox or a fume hood with appropriate filtration, by personnel trained

in handling highly toxic materials.

Materials and Equipment:

Beryllium fluoride (BeF₂) powder (HIGHLY TOXIC)

Other fluoride glass components (e.g., AlF₃, CaF₂, SrF₂, MgF₂)

Ammonium bifluoride ((NH₄)HF₂)

High-purity inert gas (e.g., argon or nitrogen)

Platinum or vitreous carbon crucible
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High-temperature furnace (capable of reaching >900°C)

Glovebox or fume hood with HEPA filtration

Appropriate PPE: full-face respirator with P100 filters, chemical-resistant gloves (neoprene

or nitrile), disposable lab coat, and safety glasses.[1][4]

Procedure:

Batching: In a glovebox, accurately weigh the required amounts of BeF₂ and other fluoride

components.

Mixing: Thoroughly mix the powders inside the glovebox to ensure homogeneity.

Fluorination (Optional but Recommended): Add a small amount of ammonium bifluoride to

the mixture. This acts as a fluorinating agent to remove any oxide impurities during heating.

[12]

Melting:

Transfer the mixed powder to a platinum or vitreous carbon crucible.

Place the crucible in a high-temperature furnace under a controlled inert atmosphere.

Slowly heat the furnace to the melting temperature (typically 800-900°C).[13]

Hold at the melting temperature until a clear, homogenous melt is obtained.

Fining: Increase the temperature slightly to reduce the viscosity of the melt and allow

bubbles to escape.

Casting and Annealing:

Pour the molten glass into a preheated mold.

Transfer the mold to an annealing furnace and cool it slowly to room temperature to relieve

internal stresses.
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Decontamination: All equipment and surfaces that have come into contact with beryllium

fluoride must be decontaminated according to established safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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